Cas no 2770895-98-0 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2770895-98-0
• MF: C₁₀H₁₆Cl₂FNO₄S
• MW: 336.207743644714
• CID: 5465402
• Update Time: 2025-10-21

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C10H16Cl2FNO4S/c1-9(2,3)18-8(15)14-7-5-4-6(7)10(11,12)19(13,16)17/h6-7H,4-5H2,1-3H3,(H,14,15)/t6-,7-/m1/s1
• InChI Key： HBFLXOYIPZUJGG-RNFRBKRXSA-N
• SMILES： N([C@@H]1CC[C@H]1C(Cl)(Cl)S(=O)(=O)F)C(=O)OC(C)(C)C

Additional information on Not Yet Assigned

Exploring the Potential of CAS No. 2770895-98-0 and Its Role in Emerging Research

In the rapidly evolving field of chemical research, CAS No. 2770895-98-0 has garnered significant attention due to its unique structural properties and potential applications. While its product name remains Not Yet Assigned, this compound is increasingly being studied for its versatility in pharmaceutical development, material science, and biotechnology. Researchers are particularly intrigued by its molecular stability and reactivity, which make it a promising candidate for innovative solutions in these fields.

The absence of an assigned product name, often referred to as Not Yet Assigned, is not uncommon in early-stage research. This designation typically indicates that the compound is still under investigation, with its commercial or industrial applications yet to be fully realized. However, the scientific community is actively exploring its potential, driven by the growing demand for novel compounds that can address challenges in drug delivery, sustainable materials, and advanced manufacturing processes.

One of the key reasons CAS No. 2770895-98-0 is gaining traction is its compatibility with cutting-edge technologies such as AI-driven drug discovery and green chemistry. These fields are currently at the forefront of scientific innovation, with researchers leveraging computational tools to predict the behavior of unknown compounds like this one. The compound's structural features align well with the principles of sustainable synthesis, making it a subject of interest for environmentally conscious applications.

Another area where CAS No. 2770895-98-0 shows promise is in the development of next-generation biomaterials. With the global focus on reducing reliance on non-renewable resources, this compound's potential to contribute to biodegradable or bio-based materials is being closely examined. Its molecular framework offers opportunities for customization, which could lead to breakthroughs in medical implants, packaging, and other high-value applications.

Despite its current Not Yet Assigned status, the compound is already being discussed in academic circles for its possible role in addressing some of the most pressing questions in modern chemistry. For instance, how can we design molecules that are both highly functional and environmentally benign? What strategies can be employed to optimize the synthesis of such compounds at scale? These are just a few of the queries that researchers hope to answer through further study of CAS No. 2770895-98-0.

From an industrial perspective, the lack of a formal product name does not diminish the compound's potential value. Companies specializing in custom synthesis and contract research are particularly interested in its properties, as it may serve as a building block for proprietary formulations. The ability to modify its structure while maintaining desirable characteristics makes it a versatile tool for innovation across multiple sectors.

In conclusion, while CAS No. 2770895-98-0 and its Not Yet Assigned product name might suggest a compound in its infancy, the reality is quite the opposite. This molecule represents a fascinating intersection of chemistry, technology, and sustainability—a combination that is highly sought after in today's research landscape. As investigations continue, it is likely that this compound will transition from being an unnamed entity to a cornerstone of future scientific and industrial advancements.